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Compound of Interest

Compound Name: 6-Methoxy-2-nitropyridin-3-amine

Cat. No.: B3043402 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This document provides detailed protocols and Nuclear Magnetic Resonance (NMR)

characterization data for 6-methoxy-3-nitropyridin-2-amine (CAS: 73896-36-3). This compound

is a valuable intermediate in synthetic organic chemistry, particularly in the development of

pharmaceutical agents and other complex heterocyclic systems.[1][2]

Note on Isomer Specificity: The initial request specified the characterization of 6-Methoxy-2-
nitropyridin-3-amine. However, a thorough literature search revealed a lack of detailed,

publicly available experimental NMR data for this specific isomer. In contrast, the isomer 6-

methoxy-3-nitropyridin-2-amine is well-documented. This application note will therefore focus

on the characterization of the latter as a representative model for this class of compounds.

The presence of amino, methoxy, and nitro functional groups on the pyridine ring makes

unambiguous structural confirmation essential.[1] High-resolution ¹H and ¹³C NMR

spectroscopy are the primary analytical methods for this purpose. This note offers a summary

of the expected spectral data and the experimental procedures to obtain them.

Molecular Structure and NMR Assignments
The chemical structure of 6-methoxy-3-nitropyridin-2-amine is presented below. The numbering

convention used for NMR signal assignment is indicated.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b3043402?utm_src=pdf-interest
https://www.benchchem.com/de/product/b1334430
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-6-methoxy-3-nitropyridine
https://www.benchchem.com/product/b3043402?utm_src=pdf-body
https://www.benchchem.com/product/b3043402?utm_src=pdf-body
https://www.benchchem.com/de/product/b1334430
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3043402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Reagents
(2-Amino-6-chloro-3-nitropyridine,

Sodium Methoxide, Methanol)

Step 1: Synthesis
- Mix reagents at 15°C

- Stir for 4-5 hours at 25-30°C

Step 2: Reaction Monitoring
- Thin Layer Chromatography (TLC)

Step 3: Product Work-up
- Precipitate in cold water

- Vacuum filtration
- Wash with water

Reaction
Complete

Step 4: Drying
- Dry final product under vacuum

Step 5: NMR Sample Prep
- Dissolve ~15mg in 0.7mL CDCl₃

- Transfer to NMR tube

Pure Compound

Step 6: NMR Analysis
- Acquire ¹H and ¹³C spectra

End: Characterized Product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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